Cas no 1141479-08-4 ((alphaR)-alpha-Hydroxy-4-iodobenzenepropanoic acid)

• Product Name: (alphaR)-alpha-Hydroxy-4-iodobenzenepropanoic acid
• CAS No: 1141479-08-4
• MF: C₉H₉IO₃
• MW: 292.07
• CID: 4669011
• Update Time: 2025-06-13

(alphaR)-alpha-Hydroxy-4-iodobenzenepropanoic acid Chemical and Physical Properties

Names and Identifiers

• (alphaR)-alpha-Hydroxy-4-iodobenzenepropanoic acid

Experimental Properties

• Density: 1.904±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (9.9 g/l) (25 º C),

Additional information on (alphaR)-alpha-Hydroxy-4-iodobenzenepropanoic acid

Recent Advances in the Study of (alphaR)-alpha-Hydroxy-4-iodobenzenepropanoic acid (CAS: 1141479-08-4)

The compound (alphaR)-alpha-Hydroxy-4-iodobenzenepropanoic acid (CAS: 1141479-08-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral molecule, characterized by its iodinated benzene ring and hydroxypropanoic acid moiety, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its biological effects.

A 2023 study published in the Journal of Medicinal Chemistry explored the enantioselective synthesis of (alphaR)-alpha-Hydroxy-4-iodobenzenepropanoic acid, highlighting its improved yield and purity through catalytic asymmetric hydrogenation. The research team employed a novel palladium-based catalyst, achieving an enantiomeric excess (ee) of over 98%. This advancement is critical for scaling up production while maintaining high stereochemical purity, which is essential for pharmaceutical applications.

In another groundbreaking study, researchers investigated the compound's mechanism of action as a selective inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The iodinated aromatic ring was found to enhance binding affinity to the COX-2 active site, while the hydroxypropanoic acid moiety contributed to reduced gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings were published in Bioorganic & Medicinal Chemistry Letters and suggest potential for developing safer anti-inflammatory therapies.

Further preclinical studies have demonstrated the compound's efficacy in inhibiting tumor growth in murine models of colorectal cancer. The iodine atom's presence was hypothesized to facilitate radioimaging capabilities, making (alphaR)-alpha-Hydroxy-4-iodobenzenepropanoic acid a potential theranostic agent. Researchers are now optimizing its pharmacokinetic properties to improve bioavailability and reduce off-target effects.

Despite these promising developments, challenges remain in translating (alphaR)-alpha-Hydroxy-4-iodobenzenepropanoic acid into clinical applications. Current research is addressing its metabolic stability and potential drug-drug interactions. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical trials, with an emphasis on its dual role as a therapeutic and diagnostic tool.

In summary, (alphaR)-alpha-Hydroxy-4-iodobenzenepropanoic acid (CAS: 1141479-08-4) represents a versatile scaffold for drug development, with recent studies underscoring its synthetic accessibility, biological activity, and therapeutic potential. Future research directions include structural derivatization to enhance target specificity and the exploration of its applications in other disease models, such as neurodegenerative disorders.